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Compound of Interest

Compound Name: 1,3,5-Triacetylbenzene

Cat. No.: B188989 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

1,3,5-Triacetylbenzene. It is intended for use by qualified professionals and is not a substitute

for a comprehensive risk assessment. Always consult the most current Safety Data Sheet

(SDS) before handling this chemical.

Chemical and Physical Properties
1,3,5-Triacetylbenzene is a solid organic compound with the following properties:

Property Value Reference

Molecular Formula C₁₂H₁₂O₃ [1]

Molecular Weight 204.23 g/mol [1]

CAS Number 779-90-8 [1]

Appearance
White to yellow to green

powder to crystal

Melting Point 162.0 to 165.0 °C

Boiling Point 260 °C (lit.) [2]

Solubility 1 g/L in water at 20 °C
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Hazard Identification and Classification
1,3,5-Triacetylbenzene is classified as an irritant. The primary hazards are associated with

skin, eye, and respiratory tract irritation.[3]

Hazard Class GHS Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Source: ECHA C&L Inventory[3]

NFPA 704 Ratings:

Category Rating Description

Health 1

Exposure would cause

irritation with only minor

residual injury.

Flammability 0
Materials that will not burn

under typical fire conditions.

Reactivity 0

Normally stable, even under

fire exposure conditions, and is

not reactive with water.

Source: ChemicalBook Safety Data Sheet[2]

Toxicological Information
Comprehensive toxicological data for 1,3,5-Triacetylbenzene is limited in publicly available

literature. Many safety data sheets indicate "no data available" for acute oral, dermal, and
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inhalation toxicity, as well as for carcinogenicity, mutagenicity, and reproductive toxicity.[2]

Due to the lack of specific data, information from structurally related compounds, such as 1,3,5-

Trimethylbenzene, may be considered for a preliminary assessment of potential hazards.

However, it is crucial to note that this is a surrogate and may not accurately reflect the

toxicological profile of 1,3,5-Triacetylbenzene. Studies on 1,3,5-Trimethylbenzene indicate

potential effects on the central nervous system and blood.[4]

Experimental Protocols
Synthesis of 1,3,5-Triacetylbenzene
A detailed, peer-reviewed protocol for the synthesis of 1,3,5-Triacetylbenzene is available in

Organic Syntheses. The procedure involves the condensation of acetone and ethyl formate in

the presence of sodium ethoxide, followed by acidic workup.[5]

Key Steps:

Preparation of powdered sodium in xylene.

Reaction of sodium with absolute ethanol to form sodium ethoxide.

Addition of a mixture of acetone and ethyl formate to the sodium ethoxide solution.

Refluxing the reaction mixture.

Extraction with water and acidification with acetic acid.

Crystallization of 1,3,5-Triacetylbenzene from the aqueous solution.

Recrystallization from ethanol to yield purified, shiny white crystals.[5]

For a complete and detailed methodology, including specific quantities, reaction conditions, and

safety precautions, refer to the original publication in Organic Syntheses.[5]

In Vitro Skin Irritation Testing (General Protocol)
While specific skin irritation data for 1,3,5-Triacetylbenzene is not readily available, the

following outlines a general experimental protocol based on the OECD Test Guideline 439 for in
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vitro skin irritation using reconstructed human epidermis (RhE) models.[6][7]

Methodology:

Test System: A validated reconstructed human epidermis model (e.g., EpiSkin™,

EpiDerm™).

Test Substance Application: The test substance (as a fine powder) is applied topically to the

surface of the RhE tissue. For solids, the tissue is typically moistened with a small amount of

water before application to ensure good contact.[8]

Exposure Time: A defined exposure period, typically ranging from 15 to 60 minutes.[6]

Post-Exposure Incubation: After exposure, the test substance is washed off, and the tissues

are incubated for a post-exposure period (e.g., 42 hours) to allow for the development of

cytotoxic effects.[8]

Viability Assessment: Cell viability is determined using a quantitative assay, most commonly

the MTT assay. In this assay, the reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) to a blue formazan salt by mitochondrial dehydrogenases in

viable cells is measured spectrophotometrically.[6]

Classification: A substance is classified as a skin irritant (UN GHS Category 2) if the mean

tissue viability is reduced to ≤ 50% of the negative control.[8]

In Vitro Eye Irritation Testing (General Protocol)
Similar to skin irritation, specific eye irritation data for 1,3,5-Triacetylbenzene is lacking. The

following is a general protocol based on OECD Test Guideline 492 for eye irritation testing

using reconstructed human cornea-like epithelium (RhCE) models.[9][10]

Methodology:

Test System: A validated reconstructed human cornea-like epithelium model.

Test Substance Application: The test substance is applied topically to the surface of the

RhCE tissue. For solids, a specific weight (e.g., 50 mg) is applied.[9]
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Exposure Time: A defined exposure period (e.g., 30 minutes for liquids, 6 hours for solids).[9]

Post-Exposure Incubation: Following exposure, the test substance is rinsed off, and the

tissues are incubated for a defined period.

Viability Assessment: Tissue viability is measured using the MTT assay.

Classification: The classification of eye irritation potential is based on the reduction in cell

viability compared to negative controls. Different thresholds are used to categorize

substances as non-irritating, irritating, or corrosive.

Safety and Handling Precautions
Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be worn when

handling 1,3,5-Triacetylbenzene:[2]

Eye/Face Protection: Safety glasses with side-shields or chemical goggles.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other

protective clothing.

Respiratory Protection: For operations where dust may be generated, a NIOSH-approved

respirator with a particulate filter is recommended.

Handling and Storage
Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid the

formation of dust and aerosols. Use non-sparking tools and take measures to prevent

electrostatic discharge. Avoid contact with skin, eyes, and clothing.[2]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from incompatible materials such as oxidizing agents.[11]

Emergency Procedures
First-Aid Measures
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The following first-aid procedures should be followed in case of exposure:

Exposure Route First-Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Seek medical attention if irritation

persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

Specific Hazards: Not flammable, but may decompose upon heating to produce irritating

fumes.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment. Avoid generating dust. Remove all sources of ignition.[2]
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Environmental Precautions: Prevent the substance from entering drains and waterways.[2]

Containment and Cleanup: Sweep up the spilled material and place it in a suitable, labeled

container for disposal. Use spark-proof tools.[2]

Visualized Workflows and Logical Relationships
As specific signaling pathways for the toxicity of 1,3,5-Triacetylbenzene are not documented,

the following diagrams illustrate the logical flow of safety and emergency procedures.
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Click to download full resolution via product page

Caption: First-Aid Procedures for 1,3,5-Triacetylbenzene Exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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